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Compound of Interest

Compound Name: 1-Methyl-3-propylbenzene

Cat. No.: B093027 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the utility of 1-methyl-3-
propylbenzene (also known as m-propyltoluene) as a high-boiling aromatic solvent in various

organic reactions. Its unique physical properties make it an excellent alternative to more

common solvents like toluene or xylene, particularly for reactions requiring elevated

temperatures.

Properties of 1-Methyl-3-propylbenzene
1-Methyl-3-propylbenzene is a colorless liquid with a characteristic aromatic odor. It is

insoluble in water but miscible with many organic solvents.[1][2] Its key physical and chemical

properties are summarized below.
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Property Value Reference

CAS Number 1074-43-7 [3][4][5][6][7]

Molecular Formula C₁₀H₁₄ [3][5][6]

Molecular Weight 134.22 g/mol [3][5][6]

Boiling Point 181-182 °C [3]

Melting Point -83 °C [3]

Density 0.865 g/cm³ [3]

Flash Point 68 °C [3]

Key Applications in Organic Synthesis
Due to its high boiling point and stability, 1-methyl-3-propylbenzene is particularly suitable for

reactions that require sustained high temperatures to proceed at a reasonable rate. Its

aromatic nature also makes it a good solvent for a wide range of organic compounds, including

starting materials and catalysts for common cross-coupling and substitution reactions.

Friedel-Crafts Alkylation and Acylation
The Friedel-Crafts reaction is a fundamental method for attaching alkyl or acyl substituents to

an aromatic ring.[1][8] 1-Methyl-3-propylbenzene can serve as a non-reactive, high-boiling

solvent for the alkylation or acylation of other aromatic substrates. It is particularly useful when

the reactants themselves are high-boiling liquids or solids, ensuring a homogeneous reaction

mixture at elevated temperatures.
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Reaction Setup

Reaction

Work-up & Purification

Aromatic Substrate &
Acyl Halide

Combine Reactants in Solvent

1-Methyl-3-propylbenzene Lewis Acid (e.g., AlCl₃)

 Add portionwise

Heat to Desired Temperature

Quench with Ice/Water

 After reaction completion

Extract with Organic Solvent

Wash Organic Layer

Dry over Na₂SO₄

Purify by Distillation
or Chromatography

Acylated Product
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Grignard Reagent Formation

Reaction with Electrophile

Work-up

Alkyl/Aryl Halide (R-X)

Grignard Reagent (R-MgX)

Magnesium (Mg) 1-Methyl-3-propylbenzene
(co-solvent may be needed)

Alkoxide Intermediate

Electrophile (e.g., R'COR")

Aqueous Acidic Work-up (H₃O⁺)

Alcohol Product
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Pd(0)L₂

Oxidative Addition

R¹-Pd(II)L₂-X

Transmetalation

R¹-Pd(II)L₂-R²

Reductive Elimination

R¹-R²

R¹-X

R²-B(OR)₂ Base
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.mt.com/nz/en/home/applications/L1_AutoChem_Applications/L2_ReactionAnalysis/alkylation-reactions/friedel-crafts-alkylation.html
https://web.mnstate.edu/jasperse/chem365/grignard.pdf
https://www.benchchem.com/product/b093027
https://www.chemicalbook.com/synthesis/1-methyl-3-propylbenzene.htm
https://www.biosynth.com/p/FM157458/1074-43-7-1-methyl-3-propylbenzene
https://cymitquimica.com/products/3D-FM157458/1-methyl-3-propylbenzene/
https://cymitquimica.com/cas/1074-43-7/
https://www.benchchem.com/pdf/Application_Note_Protocol_Friedel_Crafts_Alkylation_of_Benzene.pdf
https://www.benchchem.com/product/b093027#using-1-methyl-3-propylbenzene-as-a-solvent-in-organic-reactions
https://www.benchchem.com/product/b093027#using-1-methyl-3-propylbenzene-as-a-solvent-in-organic-reactions
https://www.benchchem.com/product/b093027#using-1-methyl-3-propylbenzene-as-a-solvent-in-organic-reactions
https://www.benchchem.com/product/b093027#using-1-methyl-3-propylbenzene-as-a-solvent-in-organic-reactions
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b093027?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b093027?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

